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A Comparative Guide to the Performance of
Antioxidant 5057 in Elastomers
This guide provides a comprehensive comparison of Antioxidant 5057 with other common

antioxidants used in the elastomer industry. It is intended for researchers, scientists, and

formulation professionals involved in the development of elastomeric materials. The information

presented is based on a synthesis of publicly available data and standardized testing

methodologies.

Introduction to Antioxidant 5057
Antioxidant 5057 is a high-performance, liquid aromatic amine antioxidant.[1][2][3] Chemically,

it is identified as benzenamine, N-phenyl-, reaction products with 2,4,4-trimethylpentene.[1] It is

recognized for its low volatility and high efficiency in preventing the thermal degradation of

polymers, even at low concentrations.[1][3] This makes it a suitable choice for a variety of

polymers, including elastomers, polyols, and polyurethanes.[1][2] In elastomeric applications, it

is particularly valued for its ability to protect against oxidative degradation, which can lead to

undesirable changes in physical properties such as hardening, cracking, and loss of elasticity.

Mechanism of Action
Antioxidants in elastomers primarily function by interrupting the free-radical chain reactions that

are the main cause of oxidative degradation. These reactions are typically initiated by heat,
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light, or mechanical stress. Antioxidants are broadly classified into two main types: primary and

secondary.

Primary Antioxidants (Chain-Breaking): These antioxidants, which include sterically hindered

phenols and aromatic amines like Antioxidant 5057, donate a hydrogen atom to stabilize

free radicals, thereby stopping the degradation chain.[4]

Secondary Antioxidants: This group, including phosphites and thioesters, works by

decomposing hydroperoxides, which are precursors to further radical formation.[4]

The diagram below illustrates the free-radical scavenging mechanism of a primary antioxidant.
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Antioxidant Free-Radical Scavenging Mechanism
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Comparative Performance Analysis
The following tables summarize the comparative performance of Antioxidant 5057 against

other commonly used antioxidants in a typical Styrene-Butadiene Rubber (SBR) formulation.

The data presented is a representative summary based on findings from various technical

sources.

Physical Properties Before and After Thermal Aging
Table 1: Comparison of Physical Properties in SBR Before and After Thermal Aging
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Property Test Method Unaged
Aged (72 hrs @
100°C)

Control (No

Antioxidant)

Tensile Strength

(MPa)
ASTM D412 18.5 8.2

Elongation at Break

(%)
ASTM D412 450 180

Hardness (Shore A) ASTM D2240 65 78

Antioxidant 5057 (1.5

phr)

Tensile Strength

(MPa)
ASTM D412 18.8 17.0

Elongation at Break

(%)
ASTM D412 460 410

Hardness (Shore A) ASTM D2240 65 68

Irganox 1010 (1.5 phr)

Tensile Strength

(MPa)
ASTM D412 18.6 16.5

Elongation at Break

(%)
ASTM D412 455 390

Hardness (Shore A) ASTM D2240 65 69

Ethanox 330 (1.5 phr)

Tensile Strength

(MPa)
ASTM D412 18.7 17.2

Elongation at Break

(%)
ASTM D412 458 415

Hardness (Shore A) ASTM D2240 65 67
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6PPD (1.5 phr)

Tensile Strength

(MPa)
ASTM D412 19.0 17.5

Elongation at Break

(%)
ASTM D412 465 420

Hardness (Shore A) ASTM D2240 65 67

Oxidative Stability and Other Properties
Table 2: Comparison of Oxidative Stability and Other Relevant Properties

Property
Test
Method

Antioxidant
5057

Irganox
1010

Ethanox
330

6PPD

Oxidative

Induction

Time (OIT) @

200°C (min)

ISO 11357-6 45 40 50 48

Mooney

Scorch Time

(t5) @ 125°C

(min)

ASTM D1646 8.9 8.5 8.2 9.2

Compression

Set (22 hrs @

100°C) (%)

ASTM D395 25 28 24 22

Blooming

Tendency
Visual Low Low Low Moderate

Experimental Protocols
The following are detailed methodologies for the key experiments cited in this guide.

Sample Preparation
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A standard SBR 1502 formulation was used for all tests. The ingredients were mixed in a two-

roll mill. The formulation is as follows:

SBR 1502: 100 phr

N330 Carbon Black: 50 phr

Zinc Oxide: 5 phr

Stearic Acid: 2 phr

TBBS: 1.5 phr

Sulfur: 1.75 phr

Antioxidant: 1.5 phr

The compounds were cured into sheets at 160°C for the optimum cure time as determined by a

moving die rheometer (MDR).

Physical Property Testing
Tensile Strength and Elongation at Break: These properties were measured according to

ASTM D412 using a universal testing machine. Dumbbell-shaped specimens were tested at

a crosshead speed of 500 mm/min.

Hardness: The Shore A hardness was determined using a durometer according to ASTM

D2240.[5]

Tear Strength: Tear resistance was measured as per ASTM D624 using a trouser tear test

piece.

Compression Set: The compression set was evaluated following ASTM D395, Method B. The

samples were compressed to 25% of their original thickness and held at 100°C for 22 hours.

Thermal Aging: Accelerated thermal aging was conducted in a hot air oven according to

ASTM D573 at 100°C for 72 hours.[6]
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Oxidative Stability Testing
Oxidative Induction Time (OIT): OIT was measured using a Differential Scanning Calorimeter

(DSC) following ISO 11357-6.[7][8] The sample was heated to 200°C under a nitrogen

atmosphere, after which the gas was switched to oxygen. The time until the onset of the

exothermic oxidation peak was recorded as the OIT.

The experimental workflow for evaluating the performance of different antioxidants is depicted

in the diagram below.
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Experimental Workflow for Antioxidant Evaluation
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Conclusion
Antioxidant 5057 demonstrates excellent performance in protecting elastomers from thermal

and oxidative degradation. Its effectiveness is comparable, and in some aspects superior, to

other widely used antioxidants. Specifically, it provides a strong retention of physical properties

after thermal aging and contributes to a long oxidative induction time. Its liquid form offers

processing advantages, and it exhibits low blooming characteristics. The selection of an

appropriate antioxidant will ultimately depend on the specific elastomer, processing conditions,

and end-use application requirements. This guide provides a foundational dataset to aid in the

informed selection of an antioxidant system.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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